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Compound of Interest

Compound Name: C15H18Cl3NO3

Cat. No.: B12633930 Get Quote

Advisory: The chemical formula C15H18Cl3NO3 does not correspond to a recognized

pharmaceutical compound or a substance typically used in drug development research. It is

possible that this formula is erroneous.

Based on nomenclature similarity, it is highly probable that the intended compound is Cloprop

(chemical formula: C9H9ClO3), an obsolete herbicide and plant growth regulator. This advisory

proceeds with the assumption that the query pertains to Cloprop.

Important Note for Researchers, Scientists, and Drug Development Professionals: Cloprop is

not a therapeutic agent and is not intended for human or animal use in a medical context. The

information provided below is for informational purposes regarding its established use in

agriculture and its known toxicological profile. There is no data available on its use in drug

development, including dosage, administration routes for therapeutic effect, or relevant

signaling pathways in mammals.

Frequently Asked Questions (FAQs)
Q1: What is C15H18Cl3NO3 and what is it used for?

A1: The chemical formula C15H18Cl3NO3 does not match a well-documented compound.

However, it is likely a mistaken reference to Cloprop (C9H9ClO3). Cloprop is a herbicide and
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plant growth regulator that is now largely obsolete.[1] Its primary agricultural applications were

to reduce foliage growth and increase fruit size, particularly for pineapples and plums.[1][2]

Q2: Is Cloprop used in any form of medical research or drug development?

A2: No, Cloprop is not used in medical research or drug development. It is a synthetic toxin and

pesticide.[3] Its biological effects have been studied in the context of its herbicidal activity and

its toxicological impact on non-target organisms, not for therapeutic purposes.

Q3: What is the mechanism of action of Cloprop?

A3: In plants, Cloprop mimics the action of auxins, which are growth hormones, thereby

regulating plant development.[2][4] It is absorbed by the foliage and is not significantly

translocated within the plant.[1][3][4] The mechanism of its toxic action in mammals is not well

understood, though it is known to have low mammalian toxicity.[1][4]

Q4: What are the known health risks associated with Cloprop?

A4: Cloprop is considered to have low mammalian toxicity. However, it is a skin, eye, and

respiratory irritant and may be carcinogenic.[1] It is harmful if swallowed.[4] Due to its potential

health risks and its intended use as a herbicide, it is not approved for use as a plant protection

agent in Great Britain and the European Union.[1]

Troubleshooting Guide for Experimental Inquiries
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Issue/Question Troubleshooting/Clarification

Difficulty finding data on therapeutic dosage of

"C15H18Cl3NO3".

This is expected. The compound is likely

misidentified. The probable compound, Cloprop,

is a herbicide, and therefore, no therapeutic

dosage data exists.

Unexplained cytotoxicity or off-target effects in in

vitro or in vivo models.

If you are working with a compound believed to

be "C15H18Cl3NO3", it is crucial to verify its

identity and purity. If it is Cloprop, its herbicidal

properties mean it is designed to be biologically

active and could have unintended effects on

various cell types.

Inability to identify relevant signaling pathways

for drug development.

As Cloprop is not a pharmaceutical, there has

been no research into its signaling pathways for

therapeutic applications in mammals.

Experimental Protocols
As Cloprop is not used in drug development, there are no established experimental protocols

for its dosage and administration in a research or clinical setting for therapeutic purposes. The

methodologies found in the literature pertain to its application as a plant growth regulator and

its toxicological and environmental fate assessment.

Visualizations
Logical Relationship for Compound Inquiry
The following diagram illustrates the logical flow for addressing inquiries about

"C15H18Cl3NO3" in a research context.
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Caption: Logical workflow for identifying and advising on the likely misidentification of

C15H18Cl3NO3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cloprop [sitem.herts.ac.uk]

2. researchgate.net [researchgate.net]

3. toxno.com.au [toxno.com.au]

4. (+-)-2-(3-Chlorophenoxy)propionic acid | C9H9ClO3 | CID 7542 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: C15H18Cl3NO3 - Compound
Identification and Application Advisory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12633930#optimization-of-c15h18cl3no3-dosage-
and-administration-route]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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